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Compound of Interest

Compound Name: N,N-Diglycidyl-4-glycidyloxyaniline

Cat. No.: B1206105 Get Quote

N,N-Diglycidyl-4-glycidyloxyaniline: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

N,N-Diglycidyl-4-glycidyloxyaniline is a trifunctional epoxy resin that is gaining significant

attention across various high-performance applications, from advanced materials to the

biomedical field. Its unique chemical structure, characterized by three reactive epoxy groups,

imparts exceptional properties to cured materials, including high crosslink density, superior

thermal stability, and excellent mechanical strength. This technical guide provides an in-depth

overview of the chemical structure, properties, synthesis, and curing of N,N-Diglycidyl-4-
glycidyloxyaniline, with a focus on experimental details and potential applications in drug

delivery.

Chemical Structure and Identification
N,N-Diglycidyl-4-glycidyloxyaniline, also known by its synonyms Triglycidyl-p-aminophenol

(TGAP) and p-(Diglycidylamino)phenyl glycidyl ether, is an aromatic epoxy monomer. The

molecule consists of a central aniline ring substituted with two glycidyl groups on the nitrogen

atom and one glycidyloxy group at the para position.

Systematic IUPAC Name: 4-(oxiran-2-ylmethoxy)-N,N-bis(oxiran-2-ylmethyl)aniline
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Chemical Structure:

Caption: Chemical structure of N,N-Diglycidyl-4-glycidyloxyaniline.

Physicochemical Properties
A summary of the key physicochemical properties of N,N-Diglycidyl-4-glycidyloxyaniline is

presented in the table below.

Property Value Reference

CAS Number 5026-74-4 [1]

Molecular Formula C₁₅H₁₉NO₄

Molecular Weight 277.32 g/mol

Appearance Amber viscous liquid

Density 1.22 g/mL at 25 °C [1]

Refractive Index n20/D 1.567 (lit.) [1]

Boiling Point >200 °C (decomposes)

Flash Point 113 °C (closed cup)

Purity ≥90% [2]

Epoxide Equivalent Weight 92-98 g/eq

Experimental Protocols
Synthesis of N,N-Diglycidyl-4-glycidyloxyaniline
The synthesis of N,N-Diglycidyl-4-glycidyloxyaniline is typically achieved through the

reaction of p-aminophenol with an excess of epichlorohydrin. A detailed experimental protocol

based on a patented method is outlined below.[3]

Materials:

p-Aminophenol
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Epichlorohydrin

Ethanol (or other alcohol solvent)

50% (w/w) Sodium hydroxide aqueous solution

Toluene

Procedure:

In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, charge

epichlorohydrin and the alcohol solvent. The molar ratio of p-aminophenol to epichlorohydrin

should be in the range of 1:9 to 1:15.[3]

Heat the mixture to a temperature between 25-55 °C.

Add p-aminophenol to the mixture in batches over a period of 2-3 hours while maintaining

the temperature.[3]

After the addition is complete, maintain the reaction mixture at 45-55 °C for 3-5 hours for the

insulation period.[3]

Subsequently, add a 50% aqueous solution of sodium hydroxide dropwise in three portions.

The total molar ratio of sodium hydroxide to p-aminophenol should be 4:1.[3]

Maintain the reaction temperature at 50-60 °C for 3 hours after the addition of sodium

hydroxide.[3]

After the reaction, distill off the excess epichlorohydrin and alcohol solvent under reduced

pressure. The recovered epichlorohydrin can be recycled.

The remaining crude product is then extracted with toluene.

The toluene extract is washed with water to remove any remaining salts and impurities.

Finally, toluene is removed by distillation under reduced pressure (e.g., 120 °C / 700 mmHg)

to yield the final product, N,N-Diglycidyl-4-glycidyloxyaniline, as a yellowish-brown

viscous liquid.[3]
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Synthesis Workflow

Start: Charge Epichlorohydrin & Solvent Add p-Aminophenol (25-55°C, 2-3h) Insulation (45-55°C, 3-5h) Add 50% NaOH (50-60°C, 3h) Distill Excess Epichlorohydrin Toluene Extraction Water Washing Distill Toluene (120°C, 700mmHg) Final Product: N,N-Diglycidyl-4-glycidyloxyaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of N,N-Diglycidyl-4-glycidyloxyaniline.

Curing of N,N-Diglycidyl-4-glycidyloxyaniline with
Aromatic Amines
Aromatic amines, such as 4,4'-diaminodiphenylsulfone (DDS), are common curing agents for

high-performance epoxy resins like N,N-Diglycidyl-4-glycidyloxyaniline. The curing process

involves the reaction of the amine groups with the epoxy groups, leading to a highly crosslinked

network.

Materials:

N,N-Diglycidyl-4-glycidyloxyaniline

4,4'-Diaminodiphenylsulfone (DDS)

Procedure:

Preheat the N,N-Diglycidyl-4-glycidyloxyaniline resin to reduce its viscosity for easier

mixing.

Calculate the stoichiometric amount of the DDS curing agent required. The stoichiometry is

based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the

epoxide equivalent weight (EEW) of the resin.

Thoroughly mix the preheated resin with the calculated amount of DDS until a homogeneous

mixture is obtained.

Degas the mixture in a vacuum oven to remove any entrapped air bubbles.
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Pour the mixture into a preheated mold.

Cure the resin in an oven following a specific curing schedule. A typical curing schedule

might involve an initial cure at a lower temperature (e.g., 120-150 °C) for a few hours,

followed by a post-curing step at a higher temperature (e.g., 180-220 °C) to ensure complete

reaction and development of optimal properties. The exact temperatures and times will

depend on the specific application and desired properties.[4][5]
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Curing Process with Aromatic Amine

Start: Preheat Resin

Mix Resin with Curing Agent (Stoichiometric)

Degas Mixture (Vacuum)

Pour into Mold

Cure in Oven (e.g., 120-150°C)

Post-Cure (e.g., 180-220°C)

Cured Epoxy Thermoset
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Generalized Cellular Uptake of Nanoparticle-Based Drug Carriers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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